Cas no 92513-49-0 (6-Bromoquinoline-2,3-dicarboxylic acid)

• Product Name: 6-Bromoquinoline-2,3-dicarboxylic acid
• CAS No: 92513-49-0
• MF: C₁₁H₆BrNO₄
• MW: 296.073642253876
• CID: 1081986
• PubChem ID: 13730804
• Update Time: 2025-04-20

6-Bromoquinoline-2,3-dicarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-Bromoquinoline-2,3-dicarboxylic acid
• 2,3-Quinolinedicarboxylic acid,6-bromo
• QU044
• 6-Bromoquinoline-2,3-dicarboxylicacid
• FT-0766681
• MFCD08437555
• DTXSID10547835
• 92513-49-0
• AB45082
• DB-079315

• Inchi： 1S/C11H6BrNO4/c12-6-1-2-8-5(3-6)4-7(10(14)15)9(13-8)11(16)17/h1-4H,(H,14,15)(H,16,17)
• InChI Key： YTXUWMKQJKQPDK-UHFFFAOYSA-N
• SMILES： BrC1C=CC2C(C=1)=CC(C(=O)O)=C(C(=O)O)N=2

Computed Properties

• Exact Mass: 294.94800
• Monoisotopic Mass: 294.94802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 87.5Ų

Experimental Properties

• PSA: 87.49000
• LogP: 2.39370